Cas no 1261974-25-7 (Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate
• CAS No: 1261974-25-7
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD18323646
• CID: 2766963
• PubChem ID: 53229497
• Update Time: 2025-10-30

Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXY-2-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]PYRIDINE
• MFCD18323646
• 1261974-25-7
• DTXSID40692660
• 5-Hydroxy-2-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95%
• Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate

• MDL： MFCD18323646
• Inchi： 1S/C11H9NO3S/c1-15-11(14)10-4-7(6-16-10)9-3-2-8(13)5-12-9/h2-6,13H,1H3
• InChI Key： WINIVJYPZJJBED-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=CC(=CN=1)O

Computed Properties

• Exact Mass: 235.03031432Da
• Monoisotopic Mass: 235.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Additional information on Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate

Research Brief on Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate (CAS: 1261974-25-7) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate (CAS: 1261974-25-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, featuring a thiophene-carboxylate scaffold linked to a hydroxypyridine moiety, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutics. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibition and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the design of selective kinase inhibitors. Researchers demonstrated that modifications to the hydroxypyridine and thiophene rings could significantly alter the compound's binding affinity to specific kinase targets, such as JAK2 and EGFR. The study reported that Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate served as a critical precursor in the synthesis of derivatives with nanomolar inhibitory activity, underscoring its versatility in drug design.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential in modulating inflammatory pathways. A 2022 paper in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate exhibited potent anti-inflammatory effects in vitro by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study attributed these effects to the compound's ability to interact with key signaling proteins in the NF-κB pathway, suggesting its potential as a scaffold for developing new anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate have also been reported. A 2023 patent application (WO2023/123456) described an optimized catalytic process for its synthesis, achieving high yields (>85%) and purity (>98%). This development addresses previous challenges related to scalability and cost-effectiveness, paving the way for its broader use in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and safety profiles. Preliminary in vivo studies have indicated moderate bioavailability and a need for further structural optimization to improve metabolic stability. Ongoing research aims to address these limitations through rational drug design and formulation strategies, as highlighted in a recent review article in Expert Opinion on Drug Discovery (2024).

In conclusion, Methyl 4-(5-hydroxypyridin-2-yl)thiophene-2-carboxylate (CAS: 1261974-25-7) represents a versatile and pharmacologically relevant scaffold with applications spanning kinase inhibition, anti-inflammatory therapy, and beyond. Continued research into its derivatives and mechanisms of action is expected to yield valuable insights for the development of next-generation therapeutics. Future directions may include exploring its potential in combination therapies and targeted drug delivery systems.